
comparative study of GeS and GeSe
thermoelectric properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Germanium;sulfide

Cat. No.: B12321256

Get Quote

A Comparative Guide to the Thermoelectric Properties of GeS and GeSe

Germanium Sulfide (GeS) and Germanium Selenide (GeSe) are emerging as promising

materials in the field of thermoelectrics due to their earth-abundant and environmentally friendly

constituents. Both belong to the group IV-VI monochalcogenides and exhibit interesting

thermoelectric properties. This guide provides a comparative analysis of the thermoelectric

performance of GeS and GeSe, supported by experimental and theoretical data, to assist

researchers and scientists in the field.

Data Presentation
The thermoelectric efficiency of a material is primarily determined by the dimensionless figure

of merit (ZT), which is defined as ZT = (S²σT)/κ, where S is the Seebeck coefficient, σ is the

electrical conductivity, T is the absolute temperature, and κ is the thermal conductivity.[1][2][3] A

higher ZT value indicates a more efficient thermoelectric material. The following tables

summarize the key thermoelectric properties of GeS and GeSe based on available research

data.

Table 1: Comparison of Maximum ZT Values and Corresponding Parameters
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Material
Doping
Type

Max. ZT
Temperatur
e (K)

Carrier
Concentrati
on (cm⁻³)

Reference

GeSe n-type 2.5 700 4 x 10¹⁹ [2]

GeSe n-type 2.12 900 6 x 10¹⁹ [4][5]

GeSe p-type 0.6 700 1 x 10²⁰ [2]

GeS
p-doped

(R3m)
> 1 mid-to-high - [4][5]

GeS - ~0.73 700 - [6][7]

Table 2: Comparison of Thermoelectric Properties at Specific Temperatures
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Material Property
Temperatur
e (K)

Value Units Reference

GeS

Seebeck

Coefficient

(S)

760 769 µV/K [8]

GeSe

Seebeck

Coefficient

(S)

560 706 µV/K [8]

GeS

Lattice

Thermal

Conductivity

(κ_latt)

800 1.11 - 1.23 W m⁻¹ K⁻¹ [4]

GeSe

Lattice

Thermal

Conductivity

(κ_latt)

300 1.11 W m⁻¹ K⁻¹ [2]

GeSe

Lattice

Thermal

Conductivity

(κ_latt)

300 1.8 - 2.9 W m⁻¹ K⁻¹ [4]

GeS
Band Gap

(E_g)
- 1.32 - 1.77 eV [4][6]

GeSe
Band Gap

(E_g)
- 1.1 - 1.54 eV [6][9]

Key Observations
Overall Performance: Theoretical studies predict that n-type GeSe can exhibit a very high ZT

value, reaching up to 2.5 at 700 K, making it a highly promising thermoelectric material.[2] P-

doped rhombohedral (R3m) GeS and GeSe are also predicted to achieve a ZT greater than

1.[4][5]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/figure/Thermoelectric-parameters-as-a-function-of-temperature-for-GeS-GeSe-and-SnS-a_fig3_276211518
https://www.researchgate.net/figure/Thermoelectric-parameters-as-a-function-of-temperature-for-GeS-GeSe-and-SnS-a_fig3_276211518
https://pubs.rsc.org/en/content/articlehtml/2023/tc/d3tc02938g
https://pmc.ncbi.nlm.nih.gov/articles/PMC8188002/
https://pubs.rsc.org/en/content/articlehtml/2023/tc/d3tc02938g
https://pubs.rsc.org/en/content/articlehtml/2023/tc/d3tc02938g
https://pmc.ncbi.nlm.nih.gov/articles/PMC11538335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11538335/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5748280/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8188002/
https://pubs.rsc.org/en/content/articlehtml/2023/tc/d3tc02938g
https://pubs.rsc.org/en/content/articlelanding/2023/tc/d3tc02938g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12321256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seebeck Coefficient: Both GeS and GeSe exhibit large Seebeck coefficients, which is

beneficial for a high power factor (S²σ).[8]

Thermal Conductivity: GeSe generally shows low lattice thermal conductivity, which is a key

factor for its high ZT value.[2][4] Alloying GeS and GeSe with other elements like GeTe has

been shown to further reduce thermal conductivity.[10][11]

Doping: The thermoelectric properties of both materials are highly dependent on doping. N-

type doping appears to be more effective for achieving high ZT in GeSe.[2] For instance, Ag-

substitution on the Ge site in GeSe has been shown to be an effective p-type doping

strategy.[12]

Anisotropy: The thermoelectric properties of these materials can be anisotropic, meaning

they vary along different crystallographic directions.[1]

Experimental Protocols
The characterization of thermoelectric materials involves a series of precise measurements.

Below are generalized methodologies for the key experiments.

Synthesis of GeS and GeSe
Bulk crystals of GeS and GeSe are typically prepared using a melt-growth technique.

Stoichiometric amounts of high-purity Germanium and Sulfur or Selenium are sealed in an

evacuated quartz tube. The mixture is then melted at a high temperature (e.g., 800 °C), held for

an extended period to ensure homogeneity, and then slowly cooled to room temperature to

form the crystalline material.[13]

Measurement of Thermoelectric Properties
A standard experimental workflow for characterizing thermoelectric materials involves the

following steps:

Sample Preparation: The synthesized bulk material is cut into desired shapes and sizes for

different measurements.

Seebeck Coefficient and Electrical Conductivity: The Seebeck coefficient and electrical

conductivity are often measured simultaneously using a commercial system (e.g., Linseis
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LSR-3). A temperature gradient is established across the sample, and the resulting voltage is

measured to determine the Seebeck coefficient. The electrical conductivity is typically

measured using a four-probe method.

Thermal Conductivity: The total thermal conductivity (κ) is calculated using the formula κ = D

* C_p * ρ, where D is the thermal diffusivity, C_p is the specific heat capacity, and ρ is the

density of the material.

Thermal Diffusivity (D): Measured using the laser flash method.

Specific Heat Capacity (C_p): Can be determined using a differential scanning calorimeter

(DSC).

Density (ρ): Calculated from the sample's mass and dimensions.

Carrier Concentration and Mobility: These parameters are often determined using Hall effect

measurements.

Mandatory Visualization
The following diagrams illustrate the logical relationships and workflows discussed in this guide.
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Caption: Experimental workflow for synthesis and thermoelectric characterization.
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Caption: Comparison of key thermoelectric properties of GeS and GeSe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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